Cas no 114480-25-0 (2-(1-aminobutylidene)-5-(2-ethylsulfinylpropyl)cyclohexane-1,3-dione)

• Product Name: 2-(1-aminobutylidene)-5-(2-ethylsulfinylpropyl)cyclohexane-1,3-dione
• CAS No: 114480-25-0
• MF: C₁₅H₂₅NO₃S
• MW: 299.428903341293
• CID: 2612948
• PubChem ID: 136227582
• Update Time: 2025-04-21

2-(1-aminobutylidene)-5-(2-ethylsulfinylpropyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminobutylidene)-5-(2-ethylsulfinylpropyl)cyclohexane-1,3-dione
• DTXSID30765958
• 2-(1-Aminobutylidene)-5-[2-(ethanesulfinyl)propyl]cyclohexane-1,3-dione
• 114480-25-0

• Inchi： 1S/C15H25NO3S/c1-4-6-12(16)15-13(17)8-11(9-14(15)18)7-10(3)20(19)5-2/h10-11,16-17H,4-9H2,1-3H3
• InChI Key： JEPGGQLUYLRXCM-UHFFFAOYSA-N
• SMILES： S(CC)(C(C)CC1CC(C(C(CCC)=N)=C(C1)O)=O)=O

Computed Properties

• Exact Mass: 299.15551483Da
• Monoisotopic Mass: 299.15551483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 97.4Ų